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A Note on C.I. Acid Blue 158
Initial research indicates that while C.I. Acid Blue 158 is used for dyeing protein-based

materials such as wool and leather, it is not a commonly documented or validated reagent for

quantitative protein analysis in a laboratory research setting.[1] The prevalent and well-

established method for colorimetric protein quantification in the scientific community utilizes a

different, yet structurally related, triphenylmethane dye: Coomassie Brilliant Blue.

Therefore, these application notes will focus on the widely accepted Coomassie Brilliant Blue

G-250 dye-based method, commonly known as the Bradford assay, to provide researchers,

scientists, and drug development professionals with a reliable and standardized protocol for

protein quantification.
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The Bradford assay, first described by Marion M. Bradford in 1976, is a rapid and sensitive

colorimetric method for the quantification of total protein in a sample.[2] The assay is based on

the binding of the Coomassie Brilliant Blue G-250 dye to proteins. Under acidic conditions, the

unbound, cationic form of the dye is reddish-brown and has an absorbance maximum at 465

nm.[3] When the dye binds to proteins, primarily through interactions with basic and aromatic

amino acid residues, it is stabilized in its anionic, blue form, which results in a shift of the

absorbance maximum to 595 nm.[3][4][5] The intensity of the blue color, measured by a

spectrophotometer at 595 nm, is proportional to the amount of protein in the sample.[6]

Principle of the Assay

The quantitative determination of protein concentration is achieved by comparing the

absorbance of a sample with unknown protein concentration to a standard curve generated

from a series of protein standards of known concentrations, typically using bovine serum

albumin (BSA) or bovine gamma globulin (BGG).

Advantages and Limitations

The Bradford assay is a popular method due to its simplicity, speed, and high sensitivity,

capable of detecting protein concentrations in the range of 1 to 20 µg/mL.[6][7] It is generally

compatible with many common laboratory reagents. However, it is susceptible to interference

from detergents and is sensitive to variations in protein composition, as the dye response can

differ between proteins.[2]

Quantitative Data Summary
The following table summarizes key quantitative parameters of the Bradford assay.
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Parameter Value Reference

Linear Assay Range 1 - 20 µg/mL [7]

Absorbance Maximum

(Protein-Bound Dye)
595 nm [2][3][6]

Absorbance Maximum

(Unbound Dye)
465 nm [3][6]

Typical Protein Standard Bovine Serum Albumin (BSA) [6]

Incompatible Substances
High concentrations of

detergents
[2]

Experimental Protocols
Preparation of Reagents
Bradford Reagent: To prepare the Bradford reagent, dissolve 100 mg of Coomassie Brilliant

Blue G-250 in 50 mL of 95% ethanol. To this solution, add 100 mL of 85% (w/v) phosphoric

acid. Once the dye has completely dissolved, dilute the solution to a final volume of 1 liter with

distilled water. For a more stable reagent, it is recommended to filter the solution and store it in

an amber bottle at room temperature.[6] Commercially prepared Bradford reagent is also

widely available and is recommended for consistency.

Protein Standard (Bovine Serum Albumin - BSA): Prepare a stock solution of BSA at a

concentration of 1 mg/mL in distilled water or a compatible buffer. From this stock, prepare a

series of dilutions to generate a standard curve. Suggested concentrations for the standards

are: 0 (blank), 0.2, 0.4, 0.6, 0.8, and 1.0 mg/mL.[6]

Standard Assay Protocol (Cuvette-Based)
Sample Preparation: Dilute your protein sample to a concentration that falls within the linear

range of the assay.

Assay Setup:
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Pipette 20 µL of each BSA standard and each unknown protein sample into separate,

clean cuvettes.

Add 980 µL of distilled water to each cuvette.

Add 1 mL of Bradford reagent to each cuvette.

Incubation: Mix the contents of each cuvette by inverting several times. Incubate at room

temperature for a minimum of 5 minutes. The color is generally stable for up to 60 minutes.

Measurement:

Set a spectrophotometer to a wavelength of 595 nm.

Zero the spectrophotometer using the blank (the standard with 0 mg/mL BSA).

Measure the absorbance of each standard and unknown sample.

Data Analysis:

Plot the absorbance of the BSA standards versus their known concentrations to generate

a standard curve.

Determine the concentration of the unknown samples by interpolating their absorbance

values on the standard curve.

Microplate Assay Protocol
This protocol is suitable for a higher throughput of samples.

Assay Setup:

Pipette 5 µL of each BSA standard and each unknown protein sample into separate wells

of a 96-well microplate.

Add 250 µL of Bradford reagent to each well.

Incubation: Mix the samples on a plate shaker for 30 seconds and incubate at room

temperature for 5 minutes.
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Measurement: Measure the absorbance at 595 nm using a microplate reader.

Data Analysis: Perform data analysis as described in the standard assay protocol.
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Caption: Workflow for the Bradford Protein Assay.
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Caption: Principle of Coomassie Dye Binding in the Bradford Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. auracolorchemindustry.com [auracolorchemindustry.com]

2. carlroth.com [carlroth.com]

3. interchim.fr [interchim.fr]

4. A comparison of the binding of Coomassie brilliant blue to proteins at low and neutral pH -
PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15556058/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-quantitative-protein-analysis
https://www.benchchem.com/product/b15556058?utm_src=pdf-custom-synthesis#bc-rfq
https://www.auracolorchemindustry.com/latest-update/acid-blue-158-is-mainly-used-for-coloring-protein/28
https://www.carlroth.com/medias/Info-Brochure-CoomassieGelStainingAndBradford-EN.pdf?context=bWFzdGVyfHRlY2huaWNhbERvY3VtZW50c3wzNjE0NzN8YXBwbGljYXRpb24vcGRmfHRlY2huaWNhbERvY3VtZW50cy9oOWEvaGZlLzkxMTY2NDIzNzc3NTgucGRmfDUwMGJkNTdhZTMzNDM1MDY0MDIwNGJiNzdmYTYzY2ZjMTkxOTFlZmI4NGI0NmJmYjQzYWE2M2EyYjQ2ZThjODc
https://www.interchim.fr/ft/1/115252.pdf
https://pubmed.ncbi.nlm.nih.gov/7694522/
https://pubmed.ncbi.nlm.nih.gov/7694522/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Chemistry of Protein Assays | Thermo Fisher Scientific - US [thermofisher.com]

6. Protocol for Bradford Protein Assay - Creative Proteomics [creative-proteomics.com]

7. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Application Notes and Protocols for Quantitative Protein
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556058/docs#application-notes-and-protocols-for-
quantitative-protein-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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